Cas no 160388-16-9 (1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI))

• Product Name: 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI)
• CAS No: 160388-16-9
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 856072
• Update Time: 2025-07-09

1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI)
• 2-chloro-1-(3-methylphenyl)propan-1-one

• Inchi： 1S/C10H11ClO/c1-7-4-3-5-9(6-7)10(12)8(2)11/h3-6,8H,1-2H3
• InChI Key： XJWXSAAUFWETGO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 182.04993

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI)

1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI)

1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI), also known by its CAS Registry Number 160388-16-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the family of ketones and features a unique combination of functional groups and structural motifs that make it a versatile building block for various applications. The molecule consists of a propanone backbone with a chlorine substituent at the second carbon and a 3-methylphenyl group attached to the first carbon. This combination imparts distinctive chemical and physical properties to the compound.

The chemical structure of 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI) is characterized by its aromatic ring, which is substituted with a methyl group at the meta position. This substitution pattern influences the electronic properties of the molecule, making it more electron-rich in certain regions. The presence of the chlorine atom introduces both inductive and resonance effects, which can significantly alter the reactivity of the compound in various chemical reactions. Additionally, the propanone group serves as a platform for further functionalization, enabling the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing aromatic polymers with enhanced thermal stability and mechanical properties. The ability of this compound to undergo polymerization under specific conditions has opened new avenues for its application in high-performance materials. Furthermore, its reactivity towards nucleophilic addition reactions has been leveraged in the synthesis of biologically active compounds, such as antimicrobial agents and anticancer drugs.

In terms of synthesis, 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI) can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with a suitable aromatic substrate in the presence of a Lewis acid catalyst. This method allows for precise control over the substitution pattern on the aromatic ring, ensuring high yields and purity. Another approach involves the oxidation of an appropriate secondary alcohol using oxidizing agents like Jones reagent or Dess-Martin periodinane.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 55°C and a boiling point around 240°C, making it suitable for use in both liquid and solid-state reactions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its handling during synthesis and purification processes.

From an environmental perspective, this compound has been studied for its biodegradation potential. Research indicates that it undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, its persistence in aquatic environments raises concerns about its ecological impact if not properly managed during industrial processes.

In conclusion, 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various industries.